Cas no 61833-23-6 (2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)-)
61833-23-6 structure
Product Name:2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)-
CAS No:61833-23-6
MF:C10H7NO2
MW:173.168082475662
CID:465072
PubChem ID:599092
Update Time:2025-04-19
2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)-
- 3-(1,3-benzodioxol-5-yl)prop-2-enenitrile
- DTXSID10344740
- GQUDHNZWHXCPSA-UHFFFAOYSA-N
- 61833-23-6
- 3-Benzo[1,3]dioxol-5-yl-acrylonitrile
- AKOS017269563
-
- Inchi: 1S/C10H7NO2/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h1-4,6H,7H2
- InChI Key: GQUDHNZWHXCPSA-UHFFFAOYSA-N
- SMILES: O1COC2C=CC(C=CC#N)=CC1=2
Computed Properties
- Exact Mass: 173.04771
- Monoisotopic Mass: 173.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.25
2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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